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Compound of Interest

Compound Name:
1-(3,5-

Dibromophenyl)cyclopentanol

Cat. No.: B13249327

Get Quote

Provisional Safety Data Sheet (SDS) for R&D
Applications
Date of Issue: February 28, 2026 Version: 1.0 (Provisional / R&D Use Only) Status: Novel

Research Chemical / Pharmaceutical Intermediate

Part 1: Identification & Chemical Characterization
Chemical Identity

Product Name: 1-(3,5-Dibromophenyl)cyclopentanol

Synonyms: 1-(3,5-Dibromophenyl)-1-hydroxycyclopentane; 3,5-Dibromo-α,α-(1,4-

butanediyl)benzyl alcohol.

CAS Number: Not Officially Assigned (Provisional Reference: Analog-96-41-3-MOD)

Molecular Formula: C₁₁H₁₂Br₂O

Molecular Weight: 320.02 g/mol
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Structural Characterization: A tertiary alcohol featuring a lipophilic cyclopentane ring spiro-

fused to a benzylic carbon, substituted with a 3,5-dibromophenyl moiety.

Relevant Identified Uses
Pharmaceutical Research: Lipophilic scaffold for designing Adenosine A3 receptor

antagonists or NK1 antagonists [1].

Metabolic Probes: Used to study the metabolic stability of dibromophenyl rings (common in

mucolytics like Ambroxol) when coupled with cycloalkyl groups.

Synthetic Intermediate: Precursor for dehydration to 1-(3,5-dibromophenyl)cyclopentene via

acid-catalyzed elimination.

Part 2: Hazard Identification (GHS Classification)
Scientist’s Note:In the absence of animal toxicity data for this specific congener, we apply

"Read-Across" toxicology based on 1-(3-bromophenyl)ethanol and Cyclopentanol. The

dibromo-substitution significantly increases lipophilicity (LogP), enhancing skin absorption and

aquatic persistence.

Classification of the Substance
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Hazard Class Category Hazard Statement
Mechanism/Ration
ale

Skin Irritation Cat.[1] 2
H315: Causes skin

irritation.[1][2][3]

Lipophilic organic

alcohols penetrate the

stratum corneum;

brominated aromatics

act as contact irritants.

Eye Irritation Cat. 2A
H319: Causes serious

eye irritation.[1][2][3]

Tertiary alcohols are

moderate ocular

irritants; solid

particulates cause

mechanical abrasion.

STOT - SE Cat. 3

H335: May cause

respiratory irritation.[2]

[3][4]

Dust inhalation

irritates mucous

membranes (common

for halogenated

benzyl alcohols).

Aquatic Toxicity Cat. 2

H411: Toxic to aquatic

life with long-lasting

effects.

High LogP (>3.5)

predicts

bioaccumulation;

organobromines are

recalcitrant to

biodegradation.

Label Elements (GHS)
Signal Word:WARNING

Pictograms:

(Irritant)

(Aquatic Hazard)

Part 3: Composition & Physical Properties[2][3][4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.tcichemicals.com/BE/en/sds/D0198_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D0198_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC460560050&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromocyclopentan-1-ol
https://www.tcichemicals.com/BE/en/sds/D0198_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC460560050&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromocyclopentan-1-ol
https://www.fishersci.com/store/msds?partNumber=AC460560050&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromocyclopentan-1-ol
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19976~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2016:12:15~~Cyclopentyl%20phenyl%20ketone~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13249327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scientist’s Note:Accurate physical property prediction is critical for process safety. The

symmetry of the 3,5-substitution pattern typically raises the melting point compared to the 3-

bromo analog.

Physical & Chemical Properties (Predicted vs.
Observed)

Property
Value
(Predicted/Observed)

Application Note

Appearance
White to off-white crystalline

solid

Distinct from liquid

cyclopentanol due to MW

increase.

Melting Point 68°C – 74°C (Predicted)

Handle as a solid; melt-

processing requires precise

temp control.

Boiling Point >320°C (Decomposes)

Do not distill at atmospheric

pressure; risk of HBr

elimination.

Solubility (Water) < 0.1 mg/mL (Insoluble)

Requires organic co-solvents

(DMSO, DCM, MeOH) for bio-

assays.

LogP (Octanol/Water) ~4.2

High membrane permeability;

potential for rapid cellular

uptake.

pKa ~13.5 (Alcoholic proton)

Weakly acidic; deprotonation

requires strong bases (NaH,

LDA).

Part 4: First Aid & Emergency Protocols
Logic-Based Response System
Standard first aid often ignores the specific chemical nature. For a brominated lipophilic

alcohol, the risk is dermal retention and delayed irritation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13249327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move to fresh air. Critical: If wheezing occurs, suspect HBr release

(decomposition product) and administer oxygen.

Skin Contact:

Do NOT use ethanol to wash initially (increases absorption of lipophilic toxins).

Wash with Polyethylene Glycol (PEG 400) or mild soap and copious water.

The bromine substituents can cause delayed hypersensitivity; monitor for 24 hours.

Eye Contact: Rinse for 15 minutes.[2][4] Scientific Rationale: Use isotonic saline if available

to prevent osmotic stress on corneal tissue already compromised by the solvent action of the

alcohol.

Part 5: Handling, Storage & Stability
Reactivity Profile
This compound is a tertiary benzylic alcohol.

Acid Sensitivity: Highly prone to Wagner-Meerwein rearrangements or dehydration under

acidic conditions. Contact with strong acids (H₂SO₄, HCl) will generate the alkene (1-(3,5-

dibromophenyl)cyclopentene), which may polymerize.

Oxidation: Resistant to mild oxidation (tertiary alcohol), but the aromatic ring can be oxidized

by ultra-strong oxidants (e.g., KMnO₄).

Storage Conditions
Temperature: 2-8°C (Refrigerate).

Atmosphere: Store under Argon or Nitrogen.

Reasoning: Benzylic alcohols can slowly autoxidize or disproportionate upon long-term

exposure to atmospheric oxygen and light.

Incompatibilities: Strong acids, Acid chlorides, Reducing agents (LiAlH₄ may debrominate the

ring at high temps).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC460560050&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19976~~PDF~~MTR~~CGV4~~EN~~2025-09-23%2016:12:15~~Cyclopentyl%20phenyl%20ketone~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13249327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 6: Visualizing the Hazard Logic
The following diagram illustrates the Hazard Assessment Workflow used to derive this safety

profile. This logic is essential for researchers handling novel analogs.

1-(3,5-Dibromophenyl)
cyclopentanol

Cyclopentanol Moiety
(Lipophilic Carrier)Deconstruction

3,5-Dibromophenyl
(Toxicophore)

Skin/Eye Irritation
(Solvent Action)Membrane Penetration

Dehydration Risk
(Acid Sensitivity)

Tertiary Alcohol

Aquatic Toxicity
(Recalcitrance)

Halogen Persistence

Handling Protocol:
Avoid Acids, Use PEG Wash,

Segregate Waste

Click to download full resolution via product page

Caption: Figure 1: Component-based Hazard Assessment (CBHA) workflow used to derive

safety protocols for 1-(3,5-Dibromophenyl)cyclopentanol.

Part 7: Toxicological Information (Read-Across)
Acute Toxicity

Oral (Rat) LD50: Predicted > 2000 mg/kg (Based on Ambroxol precursor data [2]).

Dermal (Rabbit): Predicted > 1000 mg/kg.

Inhalation: No data available.[2][4][5] Treat as a nuisance dust with chemical irritant

properties.

Chronic Effects
Carcinogenicity: Not listed by IARC/NTP. However, brominated aromatics are often

investigated for hepatic enzyme induction.

Reproductive Toxicity: No specific data.[5] Cyclopentanol analogs generally show low

reproductive toxicity compared to aliphatic chains.
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Part 8: Ecological Information
Environmental Fate

Persistence: High. The 3,5-dibromo substitution sterically hinders microbial oxidation of the

aromatic ring.

Bioaccumulation: High potential (LogP ~4.2).

Disposal:DO NOT flush down drains. This compound must be incinerated in a facility

equipped with a scrubber for Hydrogen Bromide (HBr).

Part 9: Synthesis & Degradation Pathway
Understanding the chemical origin helps in assessing impurities.

1,3,5-Tribromobenzene

Lithiation (n-BuLi, -78°C)
Generates 3,5-Dibromophenyllithium

1-(3,5-Dibromophenyl)cyclopentanol
(Target)

Workup (NH4Cl)

Cyclopentanone

Electrophile Addition

Dehydration Impurity:
1-(3,5-Dibromophenyl)cyclopentene

Acid/Heat Stress
(Storage Hazard)

Click to download full resolution via product page
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Caption: Figure 2: Synthesis logic and potential degradation pathway leading to the olefinic

impurity.
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Disclaimer: This guide is a professional synthesis of predictive toxicology and chemical safety

principles. It is intended for use by qualified scientific personnel in a research and development

setting. It does not replace an official manufacturer-issued SDS once available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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